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Cat. No.: B158128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Diamidafos, an organophosphate nematicide,

and other commonly used organophosphate insecticides. While comprehensive quantitative

performance data for Diamidafos is not readily available in publicly accessible scientific

literature and databases, this guide summarizes the known information and provides a basis

for comparison with well-documented organophosphates based on their shared mechanism of

action and general toxicological profiles.

Overview of Organophosphate Insecticides
Organophosphate (OP) insecticides are a class of chemicals that act as acetylcholinesterase

(AChE) inhibitors. By inhibiting this enzyme, they disrupt the normal breakdown of the

neurotransmitter acetylcholine, leading to an overstimulation of the nervous system in insects

and other organisms, ultimately causing paralysis and death. Diamidafos, chemically known

as phenyl N,N'-dimethylphosphorodiamidate, falls within this class and is primarily recognized

for its activity as a nematicide, targeting plant-parasitic nematodes.

Comparative Toxicity Data
The following tables summarize the acute toxicity data (LD50 values) for several common

organophosphate insecticides. It is important to note that no specific LD50 values for

Diamidafos could be sourced from the available literature. The toxicity of organophosphates
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can vary significantly based on the specific chemical structure, the route of exposure, and the

organism being tested.

Table 1: Acute Oral Toxicity of Selected Organophosphate Insecticides in Rats

Insecticide Chemical Name Acute Oral LD50 (mg/kg)

Diamidafos
phenyl N,N'-

dimethylphosphorodiamidate
Data not available

Chlorpyrifos
O,O-diethyl O-3,5,6-trichloro-2-

pyridinyl phosphorothioate
135 - 163

Diazinon

O,O-Diethyl O-[4-methyl-6-

(propan-2-yl)pyrimidin-2-yl]

phosphorothioate

300 - 850

Malathion

2-

(dimethoxyphosphinothioylthio)

butanedioic acid diethyl ester

2800

Parathion
O,O-diethyl O-(4-nitrophenyl)

phosphorothioate
2 - 13

Fenthion

O,O-Dimethyl O-[3-methyl-4-

(methylthio)phenyl]

phosphorothioate

250

Dimethoate

2-

dimethoxyphosphinothioylthio-

N-methylacetamide

245

Table 2: Acute Dermal Toxicity of Selected Organophosphate Insecticides in Rats
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Insecticide Chemical Name
Acute Dermal LD50
(mg/kg)

Diamidafos
phenyl N,N'-

dimethylphosphorodiamidate
Data not available

Chlorpyrifos
O,O-diethyl O-3,5,6-trichloro-2-

pyridinyl phosphorothioate
>2000

Diazinon

O,O-Diethyl O-[4-methyl-6-

(propan-2-yl)pyrimidin-2-yl]

phosphorothioate

>2150

Malathion

2-

(dimethoxyphosphinothioylthio)

butanedioic acid diethyl ester

>4000

Parathion
O,O-diethyl O-(4-nitrophenyl)

phosphorothioate
7 - 21

Fenthion

O,O-Dimethyl O-[3-methyl-4-

(methylthio)phenyl]

phosphorothioate

586

Dimethoate

2-

dimethoxyphosphinothioylthio-

N-methylacetamide

>2000

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mode of action for all organophosphate insecticides, including Diamidafos, is the

inhibition of the acetylcholinesterase (AChE) enzyme. The following diagram illustrates this

signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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